Cas no 1806342-26-6 (3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1806342-26-6
• MF: C₁₁H₁₀Br₂F₂O₂
• MW: 372.000709056854
• CID: 4971452
• Update Time: 2025-05-21

3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H10Br2F2O2/c12-5-7-2-1-3-10(17-11(14)15)9(7)4-8(16)6-13/h1-3,11H,4-6H2
• InChI Key： KTZULWPHHOOSAU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1CC(CBr)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one

3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1806342-26-6, commonly referred to as 3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the third position of the propanone backbone, a bromomethyl group attached to the phenyl ring, and a difluoromethoxy substituent at the sixth position of the aromatic ring.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of this compound in greater depth. The difluoromethoxy group has been shown to enhance the stability and reactivity of the molecule, making it a valuable precursor in the synthesis of more complex structures. Additionally, the presence of multiple bromine atoms introduces unique electronic properties, which can be exploited in various catalytic reactions and drug design applications.

One of the most notable aspects of 3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one is its role in medicinal chemistry. Researchers have demonstrated that this compound exhibits potent biological activity, particularly in inhibiting key enzymes involved in metabolic disorders and inflammatory diseases. The bromomethyl group has been identified as a critical moiety for achieving high affinity binding to target proteins, while the difluoromethoxy substituent contributes to improved pharmacokinetic properties such as bioavailability and metabolic stability.

Furthermore, studies have highlighted the importance of stereochemistry in this compound's activity. The propanone backbone provides a rigid framework that can be modified to optimize bioactivity. By altering the configuration of substituents or introducing additional functional groups, chemists can tailor the molecule for specific therapeutic applications.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving bromination, alkylation, and oxidation processes. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the final product. For instance, recent research has demonstrated that employing palladium-catalyzed cross-coupling reactions can efficiently construct the aromatic backbone with high precision.

The structural complexity of 3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technologies. Moreover, the compound's electronic properties make it a promising candidate for organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

Recent studies have also investigated the environmental impact of this compound. Researchers have found that under specific conditions, it undergoes rapid degradation into non-toxic byproducts, reducing its ecological footprint. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-6-(difluoromethoxy)phenyl)propan-2-one represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a key player in future advancements in chemistry and medicine.